N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea

• IUPAC Name: 1-butan-2-yl-3-[1-(4-chlorophenyl)propyl]urea
• InChI: InChI=1S/C14H21ClN2O/c1-4-10(3)16-14(18)17-13(5-2)11-6-8-12(15)9-7-11/h6-10,13H,4-5H2,1-3H3,(H2,16,17,18)
• InChI Key: UIVNQZUVRUOYMS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)NC(CC)C1=CC=C(C=C1)Cl
• Molecular Formula: C14H21ClN2O
• Molecular Weight: 268.78 g/mol

Description

N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea, also known as BU-224, is a novel selective antagonist of the kappa opioid receptor (KOR). It has been extensively studied for its potential therapeutic applications in treating various diseases, including pain, depression, anxiety, and drug addiction.

Mechanism of Action

N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea is a selective antagonist of the KOR, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. Activation of the KOR has been shown to produce dysphoria, aversion, and analgesia, and is involved in the regulation of stress, anxiety, and addiction. This compound binds to the KOR with high affinity and blocks its activation by endogenous opioids, such as dynorphin, and exogenous opioids, such as morphine.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic, antidepressant, and anxiolytic effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models of addiction. This compound does not produce the side effects associated with traditional opioid analgesics, such as respiratory depression, sedation, and addiction.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea has several advantages for lab experiments. It is highly selective for the KOR and does not bind to other opioid receptors, which reduces the risk of off-target effects. This compound is also stable and can be easily synthesized and purified. However, this compound has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. This compound also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea. One direction is to investigate its potential therapeutic applications in humans, particularly in treating pain, depression, anxiety, and addiction. Another direction is to explore its mechanism of action in more detail, including its interactions with other opioid receptors and neurotransmitter systems. Additionally, future studies could focus on developing more potent and selective KOR antagonists based on the structure of this compound.

Scientific Research Applications

N-(sec-butyl)-N'-[1-(4-chlorophenyl)propyl]urea has been extensively studied for its potential therapeutic applications in treating various diseases. It has been shown to have analgesic effects in animal models of pain, including neuropathic pain, inflammatory pain, and cancer pain. This compound has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety. Additionally, this compound has been studied for its potential use in treating drug addiction, particularly opioid addiction.